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Compound of Interest

Compound Name: Propylphosphonic acid

Cat. No.: B109138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the solubility of propylphosphonic acid in

various organic solvents. An understanding of its solubility is critical for applications ranging

from reaction chemistry and process design to formulation development in the pharmaceutical

and agrochemical industries. This document compiles available quantitative data, outlines a

detailed experimental protocol for solubility determination, and presents a logical workflow for

this process.

Core Data: Solubility of Propylphosphonic Acid
The solubility of propylphosphonic acid, a crystalline solid, varies significantly across different

organic solvents. The available quantitative data is summarized below. It is important to note

that comprehensive solubility data for propylphosphonic acid in a wide range of organic

solvents is not extensively published in readily accessible literature. The data presented here is

based on available product information.

Table 1: Quantitative Solubility of Propylphosphonic Acid in Select Organic Solvents
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility
(mg/mL)

Temperature
(°C)

Ethanol C₂H₅OH 46.07 ~30[1] Not Specified

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO 78.13 ~2[1] Not Specified

N,N-

Dimethylformami

de (DMF)

(CH₃)₂NC(O)H 73.09 ~5[1] Not Specified

Note: The temperatures for these solubility measurements were not specified in the source

material. Solubility is temperature-dependent, and this should be considered when using this

data.

Propylphosphonic acid is sparingly soluble in aqueous buffers.[1] For applications requiring

an aqueous solution, it is recommended to first dissolve the compound in a minimal amount of

a miscible organic solvent, such as ethanol, before dilution with the aqueous buffer.[1]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of a solid compound like

propylphosphonic acid in an organic solvent, based on the widely used isothermal saturation

or "shake-flask" method coupled with gravimetric analysis. This method is considered a reliable

approach for obtaining equilibrium solubility data.

Objective: To determine the equilibrium solubility of propylphosphonic acid in a given organic

solvent at a specific temperature.

Materials and Apparatus:

Propylphosphonic acid (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath
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Analytical balance (accurate to at least 0.1 mg)

Sealed, airtight vials or flasks

Syringe filters (chemically compatible with the solvent)

Pipettes and volumetric flasks

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of propylphosphonic acid to a sealed vial containing a known

volume of the selected organic solvent. The presence of undissolved solid is crucial to

ensure saturation.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to allow the system to reach equilibrium. This can

range from 24 to 72 hours, depending on the solvent and the compound's dissolution rate.

It is advisable to perform preliminary experiments to determine the time required to reach

equilibrium, which is confirmed when consecutive measurements of solubility show no

significant change.

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the vial to stand undisturbed at the constant

temperature for a period to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed pipette to prevent precipitation due to temperature changes.
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Immediately filter the withdrawn sample through a chemically compatible syringe filter to

remove any remaining solid particles.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer the filtered, saturated solution into the pre-weighed evaporating dish and record

the total weight.

Carefully evaporate the solvent in a fume hood or under a gentle stream of inert gas.

Once the solvent has evaporated, place the evaporating dish in a drying oven at a

temperature sufficient to remove any residual solvent without decomposing the

propylphosphonic acid.

Cool the dish in a desiccator to room temperature and weigh it.

Repeat the drying and weighing steps until a constant weight is achieved.

Calculation of Solubility:

The mass of the dissolved propylphosphonic acid is the final constant weight of the dish

and residue minus the initial weight of the empty dish.

The mass of the solvent is the weight of the dish with the solution minus the final constant

weight of the dish and residue.

Solubility can then be expressed in various units, such as mg/mL, g/100g of solvent, or

mole fraction.

Visualizing the Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

propylphosphonic acid solubility.
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Caption: Workflow for determining propylphosphonic acid solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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